Cas no 1935129-96-6 (3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)-)

• Product Name: 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)-
• CAS No: 1935129-96-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5254167
• Update Time: 2025-06-10

3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)-

• Inchi： 1S/C8H12O2/c1-2-3-8(6-9)4-5-10-7-8/h2,6H,1,3-5,7H2
• InChI Key： OIEAPJWYVCXYPQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC=C)(C=O)C1

Additional information on 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)-

Comprehensive Overview of 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- (CAS No. 1935129-96-6)

3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- is a specialized organic compound with a unique molecular structure that combines a tetrahydrofuran ring and an allyl group. This compound, identified by its CAS No. 1935129-96-6, has garnered significant interest in the fields of synthetic chemistry, fragrance development, and pharmaceutical intermediates. Its versatile properties make it a valuable building block for researchers and industries aiming to innovate in green chemistry and sustainable material design.

The compound's furancarboxaldehyde backbone is particularly noteworthy due to its relevance in flavor and fragrance applications. With consumers increasingly demanding natural and eco-friendly ingredients, 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- offers a promising alternative to synthetic additives. Its allyl-substituted structure enhances its reactivity, enabling it to participate in various cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation techniques.

In recent years, the demand for bio-based chemicals has surged, aligning with global sustainability goals. 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- fits into this trend as a potential candidate for green synthesis pathways. Researchers are investigating its role in catalytic hydrogenation and biocatalysis, two hot topics in academic and industrial circles. These methods reduce reliance on traditional petrochemical feedstocks, addressing the growing interest in carbon-neutral production.

Another area of exploration is the compound's utility in pharmaceutical intermediates. Its tetrahydrofuran moiety is a common motif in drug design, often associated with improved bioavailability and metabolic stability. Queries like "furanyl derivatives in drug discovery" or "allyl-functionalized heterocycles" reflect the scientific community's focus on this structural class. The compound's CAS No. 1935129-96-6 is frequently cited in patents related to small-molecule therapeutics, underscoring its commercial potential.

From an analytical perspective, 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- poses intriguing challenges for spectroscopic characterization. Techniques such as NMR and mass spectrometry are essential for verifying its purity and structure, topics often searched by quality control professionals. The compound's chromatographic behavior is also of interest, particularly for laboratories optimizing HPLC methods for heterocyclic compounds.

In the realm of material science, this compound's allyl group offers opportunities for polymer modification. With the rise of smart materials and functional coatings, researchers are exploring its use in click chemistry applications. Such innovations align with popular search trends like "renewable polymer precursors" and "high-performance additives," demonstrating its cross-disciplinary relevance.

Safety and handling of 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- follow standard laboratory protocols for oxygenated heterocycles. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended—a point emphasized in workplace safety guidelines frequently searched by industrial chemists.

The commercial availability of CAS No. 1935129-96-6 through specialty chemical suppliers has expanded in response to growing demand. Procurement specialists often search for "high-purity furan derivatives" or "custom synthesis of allyl-substituted compounds," reflecting the compound's niche market position. Its pricing and scalability remain key considerations for process chemists evaluating cost-effective routes to target molecules.

Looking ahead, 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- is poised to play a role in emerging technologies like flow chemistry and continuous manufacturing—topics dominating recent chemical engineering literature. Its balanced lipophilicity and reactivity profile make it a candidate for microreactor-based synthesis, addressing the industry's push toward process intensification.

In conclusion, 3-Furancarboxaldehyde, tetrahydro-3-(2-propen-1-yl)- represents a fascinating intersection of fundamental research and applied chemistry. Its CAS No. 1935129-96-6 serves as a gateway to diverse applications, from sustainable fragrances to next-generation pharmaceuticals. As scientific inquiries continue to evolve, this compound will likely remain a subject of innovation in line with global green chemistry initiatives and circular economy principles.